PDE4D
Target Description
Phosphodiesterase 4D (PDE4D) is a member of the PDE4 family of enzymes, which specifically hydrolyze cyclic adenosine monophosphate (cAMP). PDE4D plays a crucial role in regulating intracellular cAMP levels, influencing various cellular processes including inflammation, immune response, and neuronal signaling. Its dysregulation is implicated in conditions such as asthma, chronic obstructive pulmonary disease (COPD), psoriasis, and neurological disorders like stroke and depression, making it a significant therapeutic target.
Related Compounds
N-甲基芸香碱
N-Methylflindersine
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6,7-Dihydroneridienone A
6,7-Dihydroneridienone A
CAS: 72959-46-7
15-Dihydroepioxylubimin
15-Dihydroepioxylubimin
CAS: 129214-59-1
别隐品碱
Allocryptopine
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别欧前胡素
Alloimperatorin
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阿朴东莨菪碱
Aposcopolamine
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N-甲基金雀花碱氢碘酸盐
Caulophylline hydriodide
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秦皮苷
Fraxin
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西贝母碱
Imperialine
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茶碱
Theophylline
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异倒捻子素
3-Isomangostin
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8-Desoxygartanin
8-Desoxygartanin
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牛蒡子苷元
Arctigenin
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光甘草定
Glabridin
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橄榄脂素-4'-O-葡萄糖苷
Olivil 4'-O-glucoside
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去甲布拉易林
Norbraylin
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Vasicinol
Vasicinol
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2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol
2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propane-1,2-diol
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Artanin
Artanin
CAS: 96917-26-9
(-)-Corynoxidine
(-)-corynoxidine
CAS: 57906-85-1
枸杞酸
2-O-β-D-Glucopyranosyl-L-ascorbic acid
CAS: 562043-82-7
西洋参皂苷 III
Quinquenoside III
CAS: 208764-53-8
尤劳帕替醇
Ulopterol
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erythro-Guaiacylglycerol β-threo-syringylglycerol ether
erythro-Guaiacylglycerol β-threo-syringylglycerol ether
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Meliasenin B
Meliasenin B
CAS: 1221262-77-6
高血糖症
Hyperglycemia
动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
特应性湿疹
Atopic Eczema
认知障碍
Cognitive Impairment
心力衰竭
Heart Failure
炎症性疾病
Inflammatory disease
神经退行性疾病
Neurodegenerative disease
哮喘/COPD
Asthma/COPD
抑郁症
Depression
中枢兴奋
Central nervous system excitation
哮喘
Asthma
氧化应激相关疾病
Oxidative Stress-Related Diseases
慢性阻塞性肺疾病
Chronic Obstructive Pulmonary Disease
膀胱功能障碍
Bladder Dysfunction